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Compound of Interest

Compound Name:
5-(2-Hydroxypropan-2-yl)-2-

methylphenol

CAS No.: 4397-18-6

Cat. No.: B13617088

Get Quote

Executive Summary & Chemical Identity
5-(2-Hydroxypropan-2-yl)-2-methylphenol (CAS: 4397-18-6) is a highly specialized phenolic

compound utilized extensively in organic synthesis, medicinal chemistry, and the development

of novel pharmaceutical agents. As a structural derivative of phenol featuring additional

hydroxy and methyl substituents (structurally related to carvacrol and thymol), it exhibits potent

antioxidant, anti-inflammatory, and antimicrobial properties 1.

Due to its high reactivity and biological activity, handling this compound requires strict

adherence to specialized Personal Protective Equipment (PPE) and operational protocols to

mitigate risks of dermal irritation, ocular damage, and systemic toxicity.

Table 1: Physicochemical Properties & Quantitative Data
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Property Value Source

IUPAC Name
5-(2-hydroxypropan-2-yl)-2-

methylphenol
Benchchem 1

CAS Number 4397-18-6 Guidechem 2

Molecular Formula C₁₀H₁₄O₂ PubChem 3

Molecular Weight 166.22 g/mol PubChem 3

Topological Polar Surface Area 40.5 Å² PubChem 3

Hydrogen Bond Donors 2 Guidechem 2

Hydrogen Bond Acceptors 2 Guidechem 2

XLogP3-AA 1.7 PubChem 3

Hazard Assessment & Mechanistic Causality
To handle 5-(2-Hydroxypropan-2-yl)-2-methylphenol safely, researchers must understand

the causality behind its hazards. The very structural features that make it valuable in drug

discovery—its phenolic hydroxyl group and lipophilic methyl/isopropyl derivatives—are

responsible for its toxicity profile.

Dermal & Ocular Toxicity: The hydroxyl group acts as a potent protein denaturant. Upon

contact with the skin or eyes, it rapidly disrupts the lipid bilayer of epidermal cells, causing

severe irritation, chemical burns, and potential necrosis.

Biological Mechanism (Antimicrobial & Antioxidant): In biological assays, this compound

neutralizes reactive oxygen species (ROS) by acting as a free radical scavenger.

Simultaneously, its lipophilic nature allows it to embed into microbial cell membranes,

causing intracellular leakage and cell death 1. This same mechanism makes it highly

cytotoxic to human mucous membranes if inhaled or ingested.
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Caption: Biological mechanism of 5-(2-Hydroxypropan-2-yl)-2-methylphenol highlighting its

dual pathways.

Personal Protective Equipment (PPE) Matrix
A self-validating safety protocol requires that every piece of PPE serves a specific, mechanistic

purpose. Do not deviate from these requirements.

Ocular Protection:

Requirement: ANSI Z87.1 compliant chemical splash goggles. Safety glasses are

insufficient.

Causality: Phenolic dust or solutions can cause irreversible corneal opacity upon contact.

Goggles provide a full seal against aerosolized particles during weighing.

Dermal Protection (Gloves):

Requirement: Double-gloving with Nitrile (minimum 0.11 mm thickness) or Neoprene

gloves.

Causality: Phenol derivatives can permeate standard latex gloves rapidly. If the outer

glove is contaminated, it must be removed and replaced immediately to prevent trans-

dermal absorption.

Body Protection:

Requirement: Flame-retardant, knee-length lab coat (fully buttoned) and closed-toe, non-

porous shoes.

Respiratory Protection:

Requirement: All handling must occur inside a certified Class II Biological Safety Cabinet

or Chemical Fume Hood. If a hood is unavailable (e.g., during a large spill cleanup), a

NIOSH-approved N95 or P100 particulate respirator is mandatory.

Operational Workflow & Handling Protocol
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The following step-by-step methodology ensures zero-exposure handling for in vitro assays or

organic synthesis preparation.

Step 1: Fume Hood Preparation
Verify the chemical fume hood has a face velocity of at least 100 feet per minute (fpm).

Clear the workspace of incompatible materials (strong oxidizing agents, strong bases).

Place an anti-static weighing mat on the analytical balance to prevent aerosolization of the

fine powder.

Step 2: Weighing and Dispensing
Don all required PPE (Goggles, Double Nitrile Gloves, Lab Coat).

Use a grounded, anti-static micro-spatula to transfer the compound. Why? Static charge can

cause the lightweight phenolic powder to repel and aerosolize, increasing inhalation risk.

Weigh the required mass (e.g., for a 10 mM stock solution) directly into a pre-tared, sealable

amber glass vial.

Seal the vial immediately after transfer before removing it from the balance area.

Step 3: Dissolution & Stock Preparation
5-(2-Hydroxypropan-2-yl)-2-methylphenol has a topological polar surface area of 40.5 Å²

and an XLogP3 of 1.7 3, indicating moderate lipophilicity.

Inject the chosen solvent (e.g., anhydrous DMSO or absolute ethanol) directly into the

sealed vial via a septum, or open the vial deep within the fume hood to add the solvent.

Vortex gently until complete dissolution is achieved. Store the stock solution at -20°C,

protected from light, to prevent auto-oxidation of the hydroxyl group.
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1. Fume Hood Setup
Verify Airflow >100 fpm

2. Don PPE
Goggles, Nitrile Gloves, Lab Coat

3. Weighing Protocol
Use Anti-Static Spatula

4. Transfer & Dissolution
Seal in Amber Vial (DMSO/EtOH)

5. Decontamination
Wipe Surfaces with 70% EtOH

6. Waste Disposal
Halogen-Free Organic Bin
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Caption: Step-by-step operational workflow for the safe handling and dissolution of phenolic

compounds.

Spill Response & Disposal Plan
Immediate Spill Response Protocol

Evacuate & Isolate: If a spill occurs outside the fume hood, immediately evacuate personnel

from the immediate vicinity.

Ventilation: Ensure lab ventilation is running at maximum capacity.

Containment (Solid Spill): Do NOT use water, as it will spread the chemical and increase the

surface area for dermal contact. Gently cover the powder with damp sand or a specialized

chemical absorbent pad to suppress dust.

Containment (Liquid Spill): If dissolved in an organic solvent, apply universal chemical

absorbent vermiculite.

Collection: Use a non-sparking plastic scoop to collect the absorbed material. Place it in a

highly visible, chemically resistant, and tightly sealed hazardous waste container.

Disposal Plan
Waste Segregation: 5-(2-Hydroxypropan-2-yl)-2-methylphenol must be classified as

Halogen-Free Organic Waste.

Environmental Toxicity: Never dispose of phenolic derivatives down the sink. They are highly

toxic to aquatic life and disrupt the biological processes used in municipal wastewater

treatment facilities.

Decontamination: After waste collection, wipe down the affected fume hood surfaces with

70% ethanol or a mild alkaline detergent to neutralize and remove residual traces of the

phenol.
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PubChem." National Institutes of Health (NIH). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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